Cas no 838885-96-4 (ethyl 4-1-(3,4-dimethylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate)

• Product Name: ethyl 4-1-(3,4-dimethylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate
• CAS No: 838885-96-4
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 5555279
• Update Time: 2025-06-10

ethyl 4-1-(3,4-dimethylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-(3,4-dimethylphenyl)-2,5-dioxopyrrolidin-3-yl)piperazine-1-carboxylate
• ethyl 4-1-(3,4-dimethylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

• Inchi： 1S/C19H25N3O4/c1-4-26-19(25)21-9-7-20(8-10-21)16-12-17(23)22(18(16)24)15-6-5-13(2)14(3)11-15/h5-6,11,16H,4,7-10,12H2,1-3H3
• InChI Key： ZJRARQCCLCITLW-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C2CC(=O)N(C3=CC=C(C)C(C)=C3)C2=O)CC1

Additional information on ethyl 4-1-(3,4-dimethylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

Ethyl 4-[1-(3,4-Dimethylphenyl)-2,5-Dioxopyrrolidin-3-yl]Piperazine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-[1-(3,4-Dimethylphenyl)-2,5-Dioxopyrrolidin-3-yl]Piperazine-1-Carboxylate, with CAS No. 838885-96-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperazine ring substituted with a 2,5-dioxopyrrolidine moiety and a 3,4-dimethylphenyl group. The ethyl ester functionality further adds to its chemical diversity, making it a promising candidate for various applications in drug discovery and development.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and esterifications. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the 2,5-dioxopyrrolidine ring system. This approach not only enhances the efficiency of the synthesis process but also minimizes the environmental impact by reducing reaction times and energy consumption.

From a pharmacological perspective, Ethyl 4-[1-(3,4-Dimethylphenyl)-2,5-Dioxopyrrolidin-3-yl]Piperazine-1-Carboxylate has demonstrated potential as a modulator of various biological targets. Recent studies have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in the treatment of chronic inflammatory diseases such as arthritis and neuroinflammation. Furthermore, preclinical data indicate that this compound exhibits selective activity against certain cancer cell lines, making it a candidate for anticancer drug development.

The structural versatility of this compound also lends itself to various applications in materials science. For example, its ability to form self-assembled monolayers has been explored for use in nanotechnology applications. Researchers have reported that the piperazine moiety can serve as a platform for constructing supramolecular assemblies with tailored properties. These findings underscore the compound's potential beyond traditional pharmaceutical applications.

In terms of safety and toxicity profiles, Ethyl 4-[1-(3,4-Dimethylphenyl)-2,5-Dioxopyrrolidin-3-yl]Piperazine-1-Carboxylate has undergone preliminary toxicological evaluations. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully assess its safety for chronic use.

Looking ahead, the development of this compound is expected to benefit from ongoing research into its pharmacokinetic properties. Recent investigations have focused on improving its bioavailability through various drug delivery systems. For instance, lipid-based formulations have shown promise in enhancing the oral absorption of this compound in preclinical models.

In conclusion, Ethyl 4-[1-(3,4-Dimethylphenyl)-2,5-Dioxopyrrolidin-3-yl]Piperazine-1-Carboxylate (CAS No. 838885-96-4) represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activity make it an attractive target for further research and development. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is poised to play a significant role in addressing unmet medical needs and advancing technological innovations.